N-(3,4-difluorophenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-difluorophenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C24H20F2N4O3S and its molecular weight is 482.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Design and Synthesis for Therapeutic Applications
One area of research focuses on the design and synthesis of novel compounds for therapeutic applications, such as antitubercular, antibacterial, anticancer, and anti-inflammatory activities. For instance, Bodige et al. (2020) described the synthesis of carboxamide derivatives with notable antitubercular and antibacterial activities, highlighting the potential of such compounds in addressing infectious diseases (Bodige et al., 2020). Similarly, Rahmouni et al. (2016) synthesized pyrazolopyrimidines derivatives showing significant anticancer and anti-5-lipoxygenase activities, suggesting their potential in cancer therapy and inflammation management (Rahmouni et al., 2016).
Interaction with Biological Targets
Another aspect of research is the investigation of compounds' interactions with biological targets, such as cannabinoid receptors. For example, Shim et al. (2002) explored the molecular interaction of a pyrazole-3-carboxamide derivative with the CB1 cannabinoid receptor, providing insights into the design of receptor-specific drugs (Shim et al., 2002).
Antifungal and Glycine Transporter Inhibition
Wu et al. (2012) and Yamamoto et al. (2016) reported the synthesis and evaluation of pyrazole-4-carboxamide derivatives for their antifungal activities and as glycine transporter 1 inhibitors, respectively, indicating the versatility of such compounds in addressing fungal infections and neurological disorders (Wu et al., 2012); (Yamamoto et al., 2016).
Novel Synthetic Approaches and Material Development
Research also delves into novel synthetic approaches and the development of new materials. Zhu et al. (2015) developed a new electrophilic difluoromethylthiolating reagent, showcasing the advancement in synthetic chemistry for functional group introduction (Zhu et al., 2015).
properties
IUPAC Name |
N-(3,4-difluorophenyl)-1-(1,1-dioxothiolan-3-yl)-3-methyl-6-phenylpyrazolo[3,4-b]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20F2N4O3S/c1-14-22-18(24(31)27-16-7-8-19(25)20(26)11-16)12-21(15-5-3-2-4-6-15)28-23(22)30(29-14)17-9-10-34(32,33)13-17/h2-8,11-12,17H,9-10,13H2,1H3,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBXSTJHBEQWLTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C(=CC(=N2)C3=CC=CC=C3)C(=O)NC4=CC(=C(C=C4)F)F)C5CCS(=O)(=O)C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20F2N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.